Cas no 2229633-04-7 (tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229633-04-7
• MF: C₁₃H₂₄ClNO₃
• MW: 277.787563323975
• CID: 6103183
• PubChem ID: 165677713
• Update Time: 2025-07-22

tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate
• 2229633-04-7
• EN300-1898750

• Inchi： 1S/C13H24ClNO3/c1-9-8-15(12(17)18-13(2,3)4)6-5-10(9)11(16)7-14/h9-11,16H,5-8H2,1-4H3
• InChI Key： KKTKTVMUOFGWBV-UHFFFAOYSA-N
• SMILES： ClCC(C1CCN(C(=O)OC(C)(C)C)CC1C)O

Computed Properties

• Exact Mass: 277.1444713g/mol
• Monoisotopic Mass: 277.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate

Introduction to tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229633-04-7)

Tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229633-04-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the tert-butyl, chloro, and hydroxy groups, contribute to its distinct chemical properties and biological activities.

The molecular structure of tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 1-position, a 3-methyl group, and a 4-(2-chloro-1-hydroxyethyl) moiety. The presence of these functional groups imparts specific reactivity and stability characteristics to the molecule. The tert-butyl group provides steric protection and enhances lipophilicity, while the chloro and hydroxy groups introduce polarity and potential sites for further chemical modification.

In recent years, significant advancements have been made in understanding the biological activities of piperidine derivatives. Research has shown that compounds with similar structures to tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate exhibit a range of pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest in exploring the potential therapeutic applications of this compound in various disease conditions.

One of the key areas of research involving tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate is its role in central nervous system (CNS) disorders. Studies have demonstrated that piperidine derivatives can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This modulation can have beneficial effects on conditions such as Parkinson's disease, depression, and anxiety disorders. The specific mechanism by which tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate exerts its effects is still under investigation, but preliminary data suggest that it may act as a modulator of G protein-coupled receptors (GPCRs) or ion channels.

Beyond its potential therapeutic applications, tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate is also of interest in synthetic chemistry due to its versatile reactivity. The presence of multiple functional groups allows for a wide range of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. For example, the hydroxy group can be readily converted into various functional groups through reactions such as esterification, etherification, or oxidation. Similarly, the chloro group can be used as a leaving group in nucleophilic substitution reactions or as a site for metal-catalyzed cross-coupling reactions.

The synthesis of tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate typically involves multistep procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the formation of the piperidine ring through cyclization reactions followed by selective functionalization at specific positions. Recent advancements in catalytic methods and green chemistry approaches have led to more efficient and environmentally friendly synthetic strategies for this compound.

In addition to its chemical synthesis, the analytical characterization of tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate is crucial for ensuring its purity and identity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to verify the structure and purity of this compound. These analytical methods provide detailed information about the molecular structure and help in identifying any impurities or by-products that may be present.

The safety profile of tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate is another important aspect that has been studied extensively. Toxicological evaluations have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for further preclinical and clinical investigations. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its safe use in therapeutic applications.

In conclusion, tert-butyl 4-(2-chloro-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229633-04-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further development as a therapeutic agent or as an intermediate in synthetic chemistry. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its significance in the field.